Cas no 1993318-26-5 (tert-Butyl 3-2-(methylamino)ethylazetidine-1-carboxylate hydrochloride)

• Product Name: tert-Butyl 3-2-(methylamino)ethylazetidine-1-carboxylate hydrochloride
• CAS No: 1993318-26-5
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• CID: 4710361
• Update Time: 2025-11-01

tert-Butyl 3-2-(methylamino)ethylazetidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[2-(methylamino)ethyl]azetidine-1-carboxylate hydrochloride
• tert-Butyl 3-2-(methylamino)ethylazetidine-1-carboxylate hydrochloride

• Inchi： 1S/C11H22N2O2.ClH/c1-11(2,3)15-10(14)13-7-9(8-13)5-6-12-4;/h9,12H,5-8H2,1-4H3;1H
• InChI Key： GIITZJHGPXUNDH-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC(CCNC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Topological Polar Surface Area: 41.6

Additional information on tert-Butyl 3-2-(methylamino)ethylazetidine-1-carboxylate hydrochloride

Tert-Butyl 3-(2-(Methylamino)ethyl)azetidine-1-carboxylate Hydrochloride (CAS No. 1993318-26-5)

Tert-Butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate hydrochloride (CAS No. 1993318-26-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as tert-butyl 3-(2-methylaminoethyl)azetidine-1-carboxylate hydrochloride, is a derivative of azetidine, a four-membered heterocyclic ring with a nitrogen atom. The presence of the tert-butyl and methylamino groups imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical structure of tert-butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate hydrochloride consists of an azetidine ring functionalized with a tert-butyl group at the carboxylic acid position and a methylaminoethyl side chain. The tert-butyl group provides steric protection, while the methylamino group introduces basicity and potential hydrogen bonding capabilities. These features contribute to the compound's solubility, stability, and reactivity, which are crucial for its applications in drug discovery and development.

Recent studies have highlighted the potential of tert-butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate hydrochloride in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its utility as a building block for synthesizing compounds with potent anti-inflammatory and analgesic properties. The compound's ability to modulate specific receptors and enzymes involved in pain and inflammation pathways makes it an attractive candidate for further investigation.

In addition to its therapeutic potential, tert-butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate hydrochloride has been explored for its role in central nervous system (CNS) disorders. Studies have shown that derivatives of this compound can cross the blood-brain barrier effectively, making them suitable for targeting neurological conditions such as Alzheimer's disease and Parkinson's disease. The ability to penetrate the CNS is a critical factor in the design of drugs for these disorders, as many existing treatments struggle to achieve sufficient brain concentrations.

The synthetic accessibility of tert-butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate hydrochloride is another factor that contributes to its popularity in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of tert-butyl azetidine-1-carboxylate with 2-bromo-N-methylethanamine hydrobromide, followed by deprotection to yield the desired product. These synthetic methods are well-documented in the literature and can be adapted to meet specific requirements for purity and yield.

The physicochemical properties of tert-butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate hydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 140°C to 145°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its stability under different conditions, including temperature and pH, has been extensively studied, ensuring its reliability as a research tool.

In terms of safety, tert-butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate hydrochloride is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) are available for reference, providing detailed information on handling, storage, and disposal practices.

The market demand for tert-butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate hydrochloride continues to grow due to its diverse applications in pharmaceutical research and development. Suppliers of fine chemicals offer this compound in various grades and quantities to meet the needs of academic researchers, pharmaceutical companies, and contract research organizations (CROs). The availability of high-purity forms ensures that it can be used reliably in both early-stage discovery efforts and later-stage preclinical studies.

In conclusion, tert-butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate hydrochloride (CAS No. 1993318-26-5) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an ideal candidate for developing novel therapeutic agents targeting a wide range of diseases. As research in this area continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this versatile compound.